2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride

• IUPAC Name: 2-oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride
• InChI: InChI=1S/C6H11NO.ClH/c7-3-6-1-5(2-6)8-4-6;/h5H,1-4,7H2;1H
• InChI Key: FEWKKIYVDMBPHP-UHFFFAOYSA-N
• Canonical SMILES: C1C2CC1(CO2)CN.Cl
• Molecular Formula: C6H12ClNO
• Molecular Weight: 149.62 g/mol
• CAS No.: 2287280-60-6

Description

2-Oxabicyclo[211]hexan-4-ylmethanamine;hydrochloride is a chemical compound with the molecular formula C6H11NO·HCl It is a bicyclic amine with an oxabicyclo structure, which makes it an interesting subject for various chemical and biological studies

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Oxabicyclo[21One common method involves the [2+2] cycloaddition reaction to form the bicyclic structure, followed by functional group transformations to introduce the amine group . The final step involves the formation of the hydrochloride salt by reacting the amine with hydrochloric acid.

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the public domain. it is likely that similar synthetic routes are scaled up using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and other advanced techniques may be employed to enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can be used to modify the functional groups.

Substitution: The amine group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents like lithium aluminum hydride for reduction, and various alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure selectivity and yield.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxides, while substitution reactions can introduce various alkyl groups to the amine.

Scientific Research Applications

2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride has several scientific research applications:

Chemistry: It is used as a building block in organic synthesis to create more complex molecules.

Biology: The compound’s unique structure makes it a subject of interest in the study of enzyme interactions and protein binding.

Industry: Used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride involves its interaction with specific molecular targets. The compound can bind to enzymes and proteins, altering their activity and function. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

2-Oxabicyclo[2.2.1]heptane: Another bicyclic compound with similar structural features but different chemical properties.

7-Isopropoxy-2-(1-methyl-2-oxabicyclo[2.1.1]hexan-4-yl)-N-(6-methylpyrazolo[1,5-a]pyrimidin-3-yl)imidazo[1,2-a]pyrimidine-6-carboxamide: A compound with a similar bicyclic structure used as an IRAK4 inhibitor.

Uniqueness

2-Oxabicyclo[2.1.1]hexan-4-ylmethanamine;hydrochloride is unique due to its specific oxabicyclo structure, which imparts distinct chemical and biological properties. Its ability to undergo various chemical reactions and interact with biological targets makes it a versatile compound in research and industrial applications.